![molecular formula C7H12ClN B6224492 5-azatricyclo[5.1.0.0,2,4]octane hydrochloride CAS No. 2763749-67-1](/img/new.no-structure.jpg)
5-azatricyclo[5.1.0.0,2,4]octane hydrochloride
Overview
Description
5-azatricyclo[5.1.0.0,2,4]octane hydrochloride is a unique compound that has garnered significant attention from researchers due to its diverse physical, chemical, and biological properties This compound is characterized by its complex tricyclic structure, which includes a nitrogen atom integrated into the ring system
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-azatricyclo[5.1.0.0,2,4]octane hydrochloride typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the cyclization of appropriate precursors under controlled conditions to form the tricyclic core. The reaction conditions often involve the use of strong acids or bases to facilitate the cyclization process .
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. These methods are optimized for high yield and purity, often employing advanced techniques such as high-pressure liquid chromatography (HPLC) for purification .
Chemical Reactions Analysis
Types of Reactions
5-azatricyclo[5.1.0.0,2,4]octane hydrochloride undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form different derivatives, depending on the oxidizing agent used.
Reduction: Reduction reactions can modify the nitrogen-containing ring, leading to different structural isomers.
Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups under specific conditions.
Common Reagents and Conditions
Common reagents used in these reactions include strong oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and pressures to ensure the desired product formation .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxygenated derivatives, while reduction can produce various amine derivatives .
Scientific Research Applications
5-azatricyclo[5.1.0.0,2,4]octane hydrochloride has a wide range of applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and as a reagent in various chemical reactions.
Biology: The compound’s unique structure makes it a valuable tool in studying biological processes and interactions at the molecular level.
Medicine: Research has explored its potential as a therapeutic agent, particularly in the development of drugs targeting specific biological pathways.
Industry: It is used in the production of specialty chemicals and materials with unique properties.
Mechanism of Action
The mechanism of action of 5-azatricyclo[5.1.0.0,2,4]octane hydrochloride involves its interaction with specific molecular targets. The nitrogen atom in the tricyclic structure can form hydrogen bonds and other interactions with biological molecules, influencing their function. This compound can modulate various pathways, including enzymatic activities and receptor binding, leading to its diverse biological effects .
Comparison with Similar Compounds
Similar Compounds
2-azabicyclo[3.2.1]octane: This compound has a similar bicyclic structure but differs in the arrangement of the nitrogen atom and ring system.
3-azabicyclo[3.3.0]octane: Another related compound with a different ring fusion pattern and nitrogen placement.
Uniqueness
5-azatricyclo[510Its ability to undergo various chemical reactions and interact with biological molecules makes it a versatile compound in research and industry.
Properties
CAS No. |
2763749-67-1 |
|---|---|
Molecular Formula |
C7H12ClN |
Molecular Weight |
145.6 |
Purity |
95 |
Origin of Product |
United States |
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